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Compound of Interest

Compound Name: 2-Ethyl-1-hexanethiol

CAS No.: 7341-17-5

Cat. No.: B1584936

Get Quote

In-Depth Technical Guide: 2-Ethyl-1-hexanethiol
CAS Number: 7341-17-5

This technical guide provides a comprehensive overview of 2-Ethyl-1-hexanethiol, a versatile

organosulfur compound. The information is intended for researchers, scientists, and

professionals in drug development and other scientific fields.

Chemical Identity and Synonyms
2-Ethyl-1-hexanethiol is a branched-chain alkanethiol. Its unique structural characteristics

impart specific chemical properties that are leveraged in various industrial and research

applications.

Synonyms:

2-Ethylhexyl mercaptan[1]

2-Ethylhexanethiol[1]
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1-Hexanethiol, 2-ethyl-[1]

2-Ethylhexan-1-thiol[1]

2-(Mercaptomethyl)heptane

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethyl-1-hexanethiol is presented in the

table below. This data is essential for handling, storage, and application of the compound.

Property Value Reference

Molecular Formula C₈H₁₈S [1]

Molecular Weight 146.29 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, unpleasant [1]

Boiling Point 186 °C [2]

Density 0.843 g/mL at 25 °C [3]

Refractive Index 1.457 (n20/D) [3]

Flash Point 60 °C [3]

Water Solubility Insoluble [1]

Solubility in Organics Soluble in oil and alcohol [1]

Applications in Research and Industry
2-Ethyl-1-hexanethiol is utilized in a range of applications owing to its reactive thiol group and

branched alkyl chain.

Chemical Synthesis: It serves as a crucial intermediate and building block in the synthesis of

more complex organic molecules.[1] The thiol group provides a site for various chemical

modifications.
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Corrosion Inhibition: This compound can form a self-assembled monolayer (SAM) on metal

surfaces, which acts as a protective barrier against corrosion.[3]

Materials Science: It is employed as a capping agent for gold surfaces in the development of

chemiresistive vapor sensors.[3] Additionally, it can form a SAM on copper indium sulfide

(CuInS₂), which has applications in organic electronic devices like OLEDs and solar cells.[3]

Flavors and Fragrances: It is used as a chemical intermediate in the production of various

flavor and fragrance compounds.[1]

Lubricants: It is a component in some lubricant formulations.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-1-
hexanethiol are crucial for its effective use in a laboratory setting.

Synthesis: General Approach via Alkyl Halide
Substitution
A common laboratory-scale synthesis of thiols involves the nucleophilic substitution of an alkyl

halide with a hydrosulfide salt. The following represents a generalized protocol for the synthesis

of 2-Ethyl-1-hexanethiol.

Reaction Scheme:

2-Ethyl-1-hexyl bromide

2-Ethyl-1-hexanethiol

SN2 Reaction

Sodium hydrosulfide (NaSH)

Ethanol/Water

Sodium bromide (NaBr)Formation

Click to download full resolution via product page
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Synthetic pathway for 2-Ethyl-1-hexanethiol.

Materials:

2-Ethyl-1-hexyl bromide

Sodium hydrosulfide (NaSH)

Ethanol

Water

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Hydrochloric acid (dilute)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium hydrosulfide in a mixture of ethanol and water.

Slowly add 2-ethyl-1-hexyl bromide to the stirred solution at room temperature.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature and pour it into a

separatory funnel containing water.

Extract the aqueous layer with diethyl ether (2 x 50 mL).

Combine the organic extracts and wash with dilute hydrochloric acid, followed by water, and

finally with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to obtain the crude 2-Ethyl-1-
hexanethiol.

Purification: Fractional Distillation
The crude product can be purified by fractional distillation under reduced pressure to obtain a

high-purity sample.

Procedure:

Set up a fractional distillation apparatus with a vacuum source.

Place the crude 2-Ethyl-1-hexanethiol in the distillation flask.

Slowly reduce the pressure and begin heating the flask.

Collect the fraction that distills at the appropriate boiling point for the given pressure. For

example, the boiling point is 67°C at 10 mmHg.[3]

Analysis: Gas Chromatography-Mass Spectrometry (GC-
MS)
The purity and identity of the synthesized 2-Ethyl-1-hexanethiol can be confirmed using GC-

MS.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Carrier Gas: Helium at a constant flow of 1 mL/min

Inlet Temperature: 250 °C
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Oven Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

MSD Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

Sample Preparation:

Dilute a small amount of the purified product in a suitable solvent such as dichloromethane or

hexane before injection.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available information regarding the specific

biological activities and the effects of 2-Ethyl-1-hexanethiol on cellular signaling pathways.

While its structural analog, 2-ethyl-1-hexanol, has been studied in the context of toxicology and

its interaction with receptors like PPARα, direct data for the thiol counterpart is not readily

available.[3]

Future research is warranted to explore the potential biological effects of 2-Ethyl-1-
hexanethiol, including its metabolism, cytotoxicity, and any interactions with key cellular

signaling cascades. Given its chemical nature as a thiol, it could potentially interact with

biological systems through redox-sensitive pathways or by binding to metal-containing proteins.
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Future Research Directions

Metabolism Studies Cytotoxicity Assays Signaling Pathway Analysis

2-Ethyl-1-hexanethiol

Click to download full resolution via product page

Potential areas of future biological research.

Safety and Handling
2-Ethyl-1-hexanethiol is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[1] It can cause skin and eye

irritation.[1] Personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. For detailed safety information, refer to the Safety

Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584936/docs#2-ethyl-1-hexanethiol-synonyms-and-
cas-number-7341-17-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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